Paracetamol Impurity I

• CAS No.: 118-93-4
• Product Name: Paracetamol Impurity I
• Molecular Formula: C8H8O2
• Molecular Weight: 136.15 g/mol
• IUPAC Name: 1-(2-hydroxyphenyl)ethanone
• Standard InChI: InChI=1S/C8H8O2/c1-6(9)7-4-2-3-5-8(7)10/h2-5,10H,1H3
• Standard InChIKey: JECYUBVRTQDVAT-UHFFFAOYSA-N
• SMILES: CC(=O)C1=CC=CC=C1O
• Canonical SMILES: CC(=O)C1=CC=CC=C1O
• Appearance: Clear Colourless Oil
• Boiling Point: 218.0 °C
• Density: d20 1.13; 1.127-1.133
• Melting Point: 5.0 °C; Mp 4-6 °; 4-6°C
• Physical Description: Liquid; Colourless liquid
• Description: 2'-Hydroxyacetophenone, also known as 2-acetylphenol or 2-hydroxyacetylbenzene, belongs to the class of organic compounds known as alkyl-phenylketones. These are aromatic compounds containing a ketone substituted by one alkyl group, and a phenyl group. 2'-Hydroxyacetophenone exists as a liquid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). 2'-Hydroxyacetophenone has been primarily detected in urine. Within the cell, 2'-hydroxyacetophenone is primarily located in the cytoplasm. 2'-Hydroxyacetophenone is a sweet, hawthorne, and herbal tasting compound that can be found in a number of food items such as tea, cocoa and cocoa products, garden tomato, and alcoholic beverages. This makes 2'-hydroxyacetophenone a potential biomarker for the consumption of these food products.; 2-acetylphenol is a monohydroxyacetophenone that is acetophenone in which one of the hydrogens ortho to the acetyl group has been replaced by a hydroxy group. It has a role as a flavouring agent. It is a monohydroxyacetophenone and a member of phenols.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Solubility: slightly soluble in water; soluble in fat; miscible (in ethanol)
• Synonyms: 1-(2-Hydroxyphenyl)ethanone; 1-(6-Hydroxyphenyl)ethanone; 2-Acetylphenol; 2-Hydroxyphenyl Methyl Ketone; 2-Hydroxyphenylethanone; 2'-Hydroxyacetophenone; Methyl 2-hydroxyphenyl ketone
• PubChem Compound: 8375
• Last Modified: Nov 11 2021